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Cat. No.: B15558428

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexanemethanol-d11 is the deuterated isotopologue of cyclohexanemethanol, where

eleven hydrogen atoms on the cyclohexane ring have been replaced with deuterium. This

stable isotope-labeled compound serves as a critical tool in various analytical and research

applications, particularly as an internal standard for quantitative analysis by mass spectrometry

and NMR spectroscopy. Its chemical properties are nearly identical to its non-deuterated

counterpart, allowing it to mimic the behavior of the analyte during sample preparation and

analysis, while its distinct mass allows for clear differentiation.[1][2] This guide provides a

comprehensive overview of the chemical properties of Cyclohexanemethanol-d11, detailed

experimental context, and workflows for its application.

Chemical and Physical Properties
The fundamental chemical and physical properties of Cyclohexanemethanol-d11 are

summarized in the table below. Where specific data for the deuterated compound is

unavailable, properties of the non-deuterated analogue, Cyclohexanemethanol, are provided

as a close approximation.
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Property Value Source(s)

Chemical Name Cyclohexanemethanol-d11 [3][4]

Synonyms

(Cyclohexyl-d11)methanol,

(1,2,2,3,3,4,4,5,5,6,6-

undecadeuteriocyclohexyl)met

hanol

[3][4]

Molecular Formula C₇H₃D₁₁O [3][4]

Molecular Weight 125.26 g/mol [3]

CAS Number 1215077-50-1 [3][4]

Unlabelled CAS Number 100-49-2 [3][4]

Appearance

Not explicitly stated for d11;

non-deuterated is a colorless

liquid.

[5]

Boiling Point

Not explicitly stated for d11;

non-deuterated is ~181-188

°C.

[5][6]

Density

Not explicitly stated for d11;

non-deuterated is ~0.928 g/mL

at 25 °C.

[6]

Solubility Soluble in ether and alcohols. [7][8]

Storage 2-8°C Refrigerator [3]

Spectroscopic Data
Spectroscopic analysis is fundamental to confirming the identity and purity of

Cyclohexanemethanol-d11. Below is a summary of expected spectroscopic characteristics.
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Spectroscopic Technique Expected Characteristics

¹H NMR

The proton NMR spectrum is significantly

simplified due to the extensive deuteration of the

cyclohexane ring. The primary signals would

correspond to the three protons of the

hydroxymethyl group (-CH₂OH).[9]

¹³C NMR

The carbon-13 NMR spectrum would show

signals for the seven carbon atoms. The signals

for the deuterated carbons on the cyclohexane

ring would exhibit splitting due to carbon-

deuterium coupling.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion

peak corresponding to the deuterated molecular

weight (approximately 125.26 m/z). The

fragmentation pattern would be characteristic of

the molecule, with fragments showing mass

shifts corresponding to the deuterium atoms.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit a characteristic

broad absorption band for the O-H stretch of the

alcohol group (~3300-3500 cm⁻¹). It will also

show C-D stretching vibrations in place of the

usual C-H stretches for the cyclohexane ring.

[10]

Experimental Protocols
The primary application of Cyclohexanemethanol-d11 is as an internal standard in

quantitative analytical methods.[1] The following sections provide a generalized experimental

protocol for its use in Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: Quantification of an Analyte in a Biological
Matrix using Cyclohexanemethanol-d11 as an Internal
Standard by GC-MS
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1. Materials and Reagents:

Analyte of interest

Cyclohexanemethanol-d11 (Internal Standard)

Organic solvents (e.g., methanol, ethyl acetate, hexane) of appropriate purity

Derivatization agent (if necessary for the analyte)

Anhydrous sodium sulfate

Sample vials with septa

GC-MS system with a suitable capillary column

2. Sample Preparation:

Spiking: To a known volume or weight of the biological sample (e.g., plasma, urine), add a

precise amount of Cyclohexanemethanol-d11 solution of a known concentration. The

concentration of the internal standard should be similar to the expected concentration of the

analyte.[6]

Extraction: Perform a liquid-liquid extraction to isolate the analyte and internal standard from

the sample matrix. For example, add ethyl acetate, vortex thoroughly, and centrifuge to

separate the organic and aqueous layers.

Drying: Transfer the organic layer to a clean tube and dry it over anhydrous sodium sulfate.

Derivatization (if required): If the analyte is not volatile or has poor chromatographic

properties, perform a derivatization step.

Reconstitution: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the

residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

3. GC-MS Analysis:

Injection: Inject an aliquot of the prepared sample into the GC-MS system.
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Chromatographic Separation: Use a temperature program that provides good separation of

the analyte and the internal standard from other matrix components. Due to the

"chromatographic isotope effect," the deuterated standard may have a slightly different

retention time than the non-deuterated analyte.[11]

Mass Spectrometric Detection: Operate the mass spectrometer in a mode that allows for the

specific detection of both the analyte and Cyclohexanemethanol-d11. This is typically done

using selected ion monitoring (SIM) or multiple reaction monitoring (MRM).

4. Data Analysis:

Peak Integration: Integrate the peak areas of the analyte and the internal standard.

Response Ratio Calculation: Calculate the response ratio by dividing the peak area of the

analyte by the peak area of the internal standard.

Calibration Curve: Prepare a series of calibration standards with known concentrations of the

analyte and a constant concentration of the internal standard. Analyze these standards using

the same procedure and plot the response ratio against the analyte concentration to

generate a calibration curve.

Quantification: Determine the concentration of the analyte in the unknown samples by

comparing their response ratios to the calibration curve.

Workflow and Diagrams
The use of a deuterated internal standard is a cornerstone of accurate quantification in mass

spectrometry-based analyses. The following diagrams illustrate the general workflow and the

logic behind using an internal standard.

Sample Preparation Analysis Quantification
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Cyclohexanemethanol-d11

Add known amount
of internal standard Liquid-Liquid

Extraction Dry & Reconstitute GC-MS AnalysisInject Sample Data Acquisition

Detect Analyte &
Internal Standard Calculate Peak

Area Ratio Calibration Curve Determine Analyte
Concentration

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Deuterated_Internal_Standards_in_GC_MS.pdf
https://www.benchchem.com/product/b15558428/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-properties-of-cyclohexanemethanol-d11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Logical relationship demonstrating how an internal standard corrects for experimental variability.
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Caption: Logical diagram illustrating the role of an internal standard in correcting for analytical

variability.
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Conclusion
Cyclohexanemethanol-d11 is an indispensable tool for researchers requiring precise and

accurate quantification of its non-deuterated analogue or other structurally similar compounds.

Its chemical properties, being nearly identical to the native compound, ensure that it faithfully

tracks the analyte through complex sample preparation and analysis procedures. The detailed

protocols and workflows provided in this guide offer a robust framework for the successful

implementation of Cyclohexanemethanol-d11 in demanding research and development

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties-of-cyclohexanemethanol-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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